Cas no 433947-02-5 (N-Benzyl-3-(4-methoxyphenoxy)propan-1-amine)

• Product Name: N-Benzyl-3-(4-methoxyphenoxy)propan-1-amine
• CAS No: 433947-02-5
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 1086493
• PubChem ID: 3722274
• Update Time: 2025-04-20

N-Benzyl-3-(4-methoxyphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-3-(4-methoxyphenoxy)propan-1-amine
• AC1MWDAS
• AG-F-53637
• Ambcb7012082
• CTK4I7310
• MolPort-008-724-820
• CHEMBRDG-BB 7012082
• DB-209941
• DTXSID10395530
• 433947-02-5

• MDL： MFCD05863715
• Inchi： 1S/C17H21NO2/c1-19-16-8-10-17(11-9-16)20-13-5-12-18-14-15-6-3-2-4-7-15/h2-4,6-11,18H,5,12-14H2,1H3
• InChI Key： RIRYTXDKFVVHKT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CCCNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 271.15700
• Monoisotopic Mass: 271.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.057
• Boiling Point: 418.2°C at 760 mmHg
• Flash Point: 175.1°C
• Refractive Index: 1.549
• PSA: 30.49000
• LogP: 3.64480

N-Benzyl-3-(4-methoxyphenoxy)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)